molecular formula C12H15NO5 B8480779 2,3,4-Trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde

2,3,4-Trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde

Cat. No. B8480779
M. Wt: 253.25 g/mol
InChI Key: YFGYIPJOFUKASW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3,4-Trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3,4-Trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3,4-Trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2,3,4-Trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde

Molecular Formula

C12H15NO5

Molecular Weight

253.25 g/mol

IUPAC Name

2,3,4-trihydroxy-5-(morpholin-4-ylmethyl)benzaldehyde

InChI

InChI=1S/C12H15NO5/c14-7-9-5-8(10(15)12(17)11(9)16)6-13-1-3-18-4-2-13/h5,7,15-17H,1-4,6H2

InChI Key

YFGYIPJOFUKASW-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CC2=CC(=C(C(=C2O)O)O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.9 g (0.24 mol) of morpholine were added to 19.2 g (0.24 mol) of a 37% aqueous formaldehyde solution in 140 ml of ethanol. Then 25.0 g (0.16 mol) of 2,3,4-trihydroxybenzaldehyde were added thereto. The reaction mixture was refluxed for one hour, developing a dark brown color. After cooling, a beige-brown solid precipitated out, which was filtered out and dried.
Quantity
20.9 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One

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